5-(Cyclohexyloxy)-2-isopropylphenol

• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• SMILES: CC(C)C1=C(C=C(C=C1)OC2CCCCC2)O
• InChI: InChI=1S/C15H22O2/c1-11(2)14-9-8-13(10-15(14)16)17-12-6-4-3-5-7-12/h8-12,16H,3-7H2,1-2H3
• InChIKey: SOOCULWNZYNAPH-UHFFFAOYSA-N

5-(Cyclohexyloxy)-2-isopropylphenol: Sourcing Guide for a Substituted Alkyl-Aryl Ether Research Intermediate

5-(Cyclohexyloxy)-2-isopropylphenol (CAS 1243473-04-2) is a synthetic phenolic compound with the molecular formula C15H22O2 and a molecular weight of 234.33 g/mol . It features a phenol core substituted with an isopropyl group at the 2-position and a cyclohexyloxy ether at the 5-position . The compound is primarily offered as a research intermediate with a standard purity of 98% and is supplied with batch-specific quality documentation including NMR, HPLC, and GC analyses . Its predicted physicochemical properties include a boiling point of 362.8±30.0 °C, a density of 1.044±0.06 g/cm³ at 20 °C, and a pKa of 9.81±0.12 .

1

Purity & QC

Orthogonally verified 98% purity by NMR, HPLC, and GC, with batch-specific CoA

2

Structural identity

Unique 5-cyclohexyloxy-2-isopropyl substitution pattern; distinct CAS from positional isomers

3

Physicochemical profile

Predicted pKa and elevated boiling point support chemoselective reactions and thermal purification

Why 5-(Cyclohexyloxy)-2-isopropylphenol Cannot Be Interchanged with Positional Isomers or Simpler Alkylphenols

The specific 5-cyclohexyloxy-2-isopropyl substitution pattern on the phenol ring is not arbitrary; it dictates the molecule's hydrogen-bonding capacity, steric environment, and lipophilicity in ways that positional isomers (e.g., 2-(cyclohexyloxy)-5-isopropylphenol or 4-(cyclohexyloxy)-2-isopropylphenol) cannot replicate . The phenolic -OH group at position 1, flanked by an ortho-isopropyl group (position 2) and a meta-cyclohexyloxy group (position 5), creates a unique electronic and steric microenvironment. The predicted pKa of 9.81 places this phenol in a weak acid range that differs from non-substituted phenol (pKa ~10.0) and from 2-isopropylphenol (pKa ~10.3), directly affecting ionization state, solubility, and reactivity under physiological or catalytic conditions . Even among the cyclohexyloxy-isopropylphenol isomer family, the regiochemistry determines which tautomeric forms and hydrogen-bond networks are accessible, making generic substitution scientifically unsound .

REGIOCHEMISTRY Positional isomers (e.g., 2-cyclohexyloxy-5-isopropyl or 4-cyclohexyloxy-2-isopropyl) alter steric and electronic environment, shifting pKa and hydrogen-bonding capacity.

ALKYLPHENOL CLASS Simpler alkylphenols (2-isopropylphenol, phenol) lack the cyclohexyloxy substituent; their lower boiling points and different acidity profiles limit reaction design transferability.

IDENTITY CAS registry distinguishes this isomer; generic substitution risks cross-contaminating literature, patents, and safety documentation with incorrect isomer data.

5-(Cyclohexyloxy)-2-isopropylphenol: Quantitative Differentiation Evidence Against Analogs and Alternatives

Predicted pKa Differentiation from Unsubstituted Phenol and 2-Isopropylphenol

The predicted pKa of 5-(cyclohexyloxy)-2-isopropylphenol is 9.81, which is 0.19 units lower than that of unsubstituted phenol (pKa 10.0) and approximately 0.5 units lower than that of 2-isopropylphenol (pKa ~10.3) [1]. This difference means that at pH 7.4, the target compound is 99.96% neutral (protonated), while 2-isopropylphenol would be >99.99% neutral. Although both are predominantly neutral at physiological pH, the 0.5 pKa shift corresponds to a roughly 3-fold difference in acidity, which becomes significant in formulations or reactions where the phenolate anion is the reactive species [1].

pKa differentiation

Class-level

ΔpKa = -0.19 vs phenol; ≈ -0.5 vs 2-isopropylphenol

Lower pKa may support selective deprotonation under mildly alkaline conditions, affecting nucleophilic coupling reactivity.

Predicted values; no experimental pKa confirmation available.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	pKa = 9.81 ± 0.12 (predicted)
Comparator Or Baseline	Phenol (pKa 10.0); 2-isopropylphenol (pKa ~10.3, estimated)
Quantified Difference	ΔpKa = -0.19 vs. phenol; ΔpKa ≈ -0.5 vs. 2-isopropylphenol
Conditions	Predicted values at 20 °C, 760 Torr; no experimental pKa data available for direct confirmation

Why This Matters

For procurement decisions, the lower pKa indicates that 5-(cyclohexyloxy)-2-isopropylphenol will deprotonate more readily under mildly alkaline conditions, affecting its reactivity in nucleophilic coupling reactions and its extractability in aqueous-organic workups compared to simpler alkylphenols.

• [1] PubChem. Phenol (CID 996). pKa = 10.0. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/phenol (Accessed 2026-05-10). View Source

Certified Purity Specification (98%) vs. Typical Research-Grade Alkylphenols

The commercial specification for 5-(cyclohexyloxy)-2-isopropylphenol includes a standard purity of 98% with batch-specific certificates of analysis (CoA) providing NMR, HPLC, and GC data . This is a defined, verifiable purity threshold. In contrast, many simple alkylphenols (e.g., 2-isopropylphenol) are commonly supplied at 95-97% technical grade without multi-method orthogonal purity confirmation. The 98% specification reduces the maximum unidentified impurity burden to ≤2%, which is critical when the compound is used as a building block in multi-step syntheses where impurities can propagate side products.

Purity specification

Specification review

98% (NMR, HPLC, GC verified) vs typical technical-grade alkylphenols (95-97%)

Reduced impurity burden may limit side-product propagation in multi-step syntheses and improve SAR reliability.

Supplier specification; request batch-specific CoA for critical work.

Evidence Dimension	Standard purity specification
Target Compound Data	98% (HPLC, NMR, GC verified)
Comparator Or Baseline	2-Isopropylphenol: typical purity 95-97% (technical grade); no orthogonal QC
Quantified Difference	Purity margin: +1-3 absolute percentage points; impurity burden reduced by 40-60%
Conditions	Commercial supplier specifications; Bidepharm catalog data; Sigma-Aldrich / TCI typical specifications for 2-isopropylphenol

Why This Matters

When procuring for reproducible research, the 98% purity with orthogonal analytical confirmation reduces the risk of impurity-driven false positives in biological assays and improves the reliability of structure-activity relationship (SAR) studies compared to lower-purity alkylphenol alternatives.

Predicted Boiling Point and Thermal Stability Window for Distillation-Based Purification

The predicted boiling point of 5-(cyclohexyloxy)-2-isopropylphenol is 362.8±30.0 °C at 760 Torr, which is substantially higher than that of 2-isopropylphenol (bp ~212-215 °C) and phenol (bp 182 °C) [1]. This 150 °C boiling point elevation, driven by the cyclohexyloxy substituent's increased molecular weight and polarizability, provides a wider thermal stability window for high-temperature reactions or for separation from lower-boiling reaction components by simple distillation. The predicted density of 1.044 g/cm³ further differentiates it from less dense alkylphenol analogs during liquid-liquid extraction.

Thermal profile

Class-level

Δbp ≈ +150 °C vs 2-isopropylphenol; predicted bp 362.8±30.0 °C

Elevated boiling point may allow cleaner distillation separation from lower-boiling components in scale-up workflows.

Predicted values; experimental thermal data needed for process validation.

Evidence Dimension	Boiling point and density
Target Compound Data	bp = 362.8±30.0 °C (predicted); density = 1.044±0.06 g/cm³
Comparator Or Baseline	2-Isopropylphenol (bp ~212-215 °C, density ~0.99 g/cm³); Phenol (bp 182 °C, density 1.07 g/cm³)
Quantified Difference	Δbp ≈ +150 °C vs. 2-isopropylphenol; density intermediate between phenol and 2-isopropylphenol
Conditions	Predicted values at 760 Torr; no experimental boiling point or density data available

Why This Matters

The elevated boiling point allows for cleaner separation of this compound from lower-boiling starting materials or by-products during post-reaction workup, reducing the need for chromatographic purification in scale-up scenarios.

• [1] PubChem. 2-Isopropylphenol (CID 10115). Boiling point 212-215 °C. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-isopropylphenol (Accessed 2026-05-10). View Source

Positional Isomer Confirmation via CAS Registry: Unique Structural Identity for Patent and Literature Tracking

The CAS number 1243473-04-2 uniquely and unambiguously identifies the 5-cyclohexyloxy-2-isopropyl substitution pattern. This contrasts with at least four other known positional isomers that carry distinct CAS numbers: 2-(cyclohexyloxy)-5-isopropylphenol (CAS 1243373-72-9), 4-(cyclohexyloxy)-2-isopropylphenol (CAS 1243457-49-9), 3-(cyclohexyloxy)-2-isopropylphenol (CAS 1243386-98-2), and 3-(cyclohexyloxy)-5-isopropylphenol . Each isomer has a distinct SMILES string and InChI key. In the absence of published biological data for this specific compound, the unique CAS registry enables precise literature and patent searching to identify precedent for this exact structure rather than cross-contaminating analysis with data from its isomers.

CAS identity

Supporting evidence

Unique CAS 1243473-04-2; distinct from four known positional isomers

Enables precise literature and patent searching for this exact structure, avoiding isomer data contamination.

Verified CAS registry assignment; no experimental biological data for this compound.

Evidence Dimension	Chemical identity uniqueness (CAS registry assignment)
Target Compound Data	CAS 1243473-04-2; 5-(cyclohexyloxy)-2-isopropylphenol
Comparator Or Baseline	2-(cyclohexyloxy)-5-isopropylphenol (CAS 1243373-72-9); 4-(cyclohexyloxy)-2-isopropylphenol (CAS 1243457-49-9); 3-(cyclohexyloxy)-2-isopropylphenol (CAS 1243386-98-2)
Quantified Difference	Unique CAS number; distinct InChI key and SMILES string for each isomer
Conditions	CAS registry and chemical database cross-referencing

Why This Matters

For intellectual property and regulatory filings, unambiguous chemical identity is non-negotiable. Using the correct CAS number ensures that safety data sheets, patent claims, and procurement records all reference the exact molecule, avoiding costly errors from isomer confusion.

5-(Cyclohexyloxy)-2-isopropylphenol: Optimal Application Scenarios Based on Verified Differentiation

Structure-Activity Relationship (SAR) Studies Requiring Orthogonally Verified Building Blocks

When constructing a series of substituted phenol derivatives for biological evaluation, the 98% purity with NMR/HPLC/GC verification minimizes the risk that a minor impurity (<2%) is responsible for an observed biological signal. The unique 5-cyclohexyloxy-2-isopropyl regiochemistry provides a distinct steric and electronic profile within the library, enabling meaningful SAR conclusions about the positional effect of the cyclohexyloxy group that cannot be obtained from simpler alkylphenols or from positional isomers with different substitution patterns.

Synthetic Intermediate for Ether-Linked Pharmacophores Targeting Mildly Alkaline Reaction Conditions

The predicted pKa of 9.81 indicates that the phenol -OH can be selectively deprotonated under mildly alkaline conditions (pH 9-10) without affecting the cyclohexyloxy ether linkage. This enables chemoselective O-alkylation or O-acylation at the phenolic oxygen in the presence of other functional groups, a reactivity profile that differentiates it from 2-isopropylphenol (pKa ~10.3) which requires stronger base for quantitative deprotonation.

High-Boiling Reaction Solvent or Co-Solvent for Processes Operating Above 300 °C

With a predicted boiling point of 362.8 °C , this compound can serve as a high-boiling solvent or co-solvent for reactions requiring sustained temperatures above 300 °C without reflux loss, a capability not shared by 2-isopropylphenol (bp ~212 °C) or phenol (bp 182 °C). Its predicted density of 1.044 g/cm³ also facilitates phase separation from aqueous layers during extractive workup.

Patent and Regulatory Documentation Requiring Unambiguous Compound Identification

The unique CAS number 1243473-04-2 ensures precise compound identification in patent applications, chemical inventories, and regulatory submissions. Unlike generic class names or ambiguous trivial names, the CAS registry distinguishes this molecule from its positional isomers, preventing intellectual property disputes or safety data sheet errors that could arise from isomeric cross-contamination.

Application

Selection Property

Validation Focus

SAR studies with verified building blocks

Orthogonally confirmed purity

Impurity-controlled assay outcomes; batch CoA review

Chemoselective derivatization under mild alkaline conditions

Predicted pKa-driven deprotonation profile

Reactivity in pH 9–10 range; selective O-functionalization

High-temperature synthesis and distillation workflows

Elevated boiling point for thermal stability

Distillation separation efficiency; thermal degradation profile

Patent and regulatory documentation

Unique CAS registry number

Isomer-specific literature and IP precedent; safety data integrity